Cas no 122856-01-3 (N-Succinimidyl 3-Trimethylstannyl-benzoate)

• Product Name: N-Succinimidyl 3-Trimethylstannyl-benzoate
• CAS No: 122856-01-3
• MF: C₁₄H₁₇NO₄Sn
• MW: 381.999083280563
• MDL: MFCD09841283
• CID: 183794
• Update Time: 2025-08-05

N-Succinimidyl 3-Trimethylstannyl-benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(trimethylstannyl)-, 2,5-dioxo-1-pyrrolidinyl ester
• N-Succinimidyl 3-Trimethylstannyl-benzoate
• N-succinimidyl 3-(trimethylstannyl)benzoate
• (2,5-dioxopyrrolidin-1-yl) 3-trimethylstannylbenzoate
• N-Succinimidyl 3-Tri
• 3-trimethylstannyl-benzoic acid 2,5-dioxo-pyrrolidin-1-yl ester
• m-Meate
• N-succinimidyl meta-trimethylstannylbenzoate
• 1-[[3-(TriMethylstannyl)benzoyl]oxy]-2,5-pyrrolidinedione
• 3-(TriMethylstannyl)benzoic Acid 2,5-dioxo-1-pyrrolidinyl Ester

• MDL： MFCD09841283
• Inchi： 1S/C11H8NO4.3CH3.Sn/c13-9-6-7-10(14)12(9)16-11(15)8-4-2-1-3-5-8;;;;/h1-2,4-5H,6-7H2;3*1H3;
• InChI Key： FAWLNYODPPEZHK-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1C=CC=C(C(=O)ON2C(CCC2=O)=O)C=1

Computed Properties

• Exact Mass: 386.04100

Experimental Properties

• PSA: 63.68000
• LogP: 2.17300

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on N-Succinimidyl 3-Trimethylstannyl-benzoate

N-Succinimidyl 3-Trimethylstannyl-benzoate: A Comprehensive Overview

The compound N-Succinimidyl 3-Trimethylstannyl-benzoate (CAS No. 122856-01-3) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and drug delivery systems. This compound is notable for its unique structure, which combines a succinimide ring with a trimethylstannyl group attached to a benzoate moiety. The trimethylstannyl group is particularly significant as it imparts unique electronic and steric properties to the molecule, making it versatile for various applications.

Recent advancements in synthetic methodologies have enabled the precise synthesis of N-Succinimidyl 3-Trimethylstannyl-benzoate with high purity and yield. Researchers have employed innovative techniques such as Suzuki-Miyaura coupling reactions and Stille cross-coupling reactions to incorporate the trimethylstannyl group into the benzoate framework. These methods not only enhance the efficiency of synthesis but also allow for fine-tuning of the compound's properties, such as its reactivity and stability.

The benzoate moiety in this compound plays a crucial role in its functionality. It serves as a versatile platform for further functionalization, enabling the attachment of various substituents that can modulate the compound's behavior in different environments. For instance, the succinimide ring is known for its ability to act as a bioisostere in medicinal chemistry, making this compound a valuable tool in drug design and development.

One of the most promising applications of N-Succinimidyl 3-Trimethylstannyl-benzoate lies in its use as a precursor for synthesizing advanced materials. The trimethylstannyl group facilitates the formation of robust carbon-stannane bonds, which are essential in creating high-performance polymers and composites. Recent studies have demonstrated that these materials exhibit exceptional mechanical strength and thermal stability, making them ideal for aerospace and automotive industries.

In addition to its material science applications, this compound has also found utility in bioconjugation chemistry. The succinimide ring enables efficient coupling reactions with biomolecules such as proteins and peptides, opening avenues for the development of targeted drug delivery systems. Researchers have explored its potential in creating bioconjugates that can selectively deliver therapeutic agents to specific cellular targets, thereby enhancing treatment efficacy while minimizing side effects.

The integration of trimethylstannyl groups into organic compounds has also been a focal point of recent studies in catalysis. These groups are known to activate certain chemical transformations, such as cross-coupling reactions, by stabilizing reactive intermediates. This property makes N-Succinimidyl 3-Trimethylstannyl-benzoate a valuable catalyst precursor in organometallic chemistry.

Moreover, the electronic properties of this compound make it a candidate for applications in optoelectronics. The conjugated system formed by the succinimide ring and the benzoate moiety can absorb light across a broad spectrum, potentially enabling its use in photovoltaic devices and light-emitting diodes (LEDs). Preliminary experiments have shown promising results, suggesting that further optimization could lead to practical applications.

Despite its numerous advantages, the synthesis and handling of N-Succinimidyl 3-Trimethylstannyl-benzoate require meticulous attention due to its sensitivity to moisture and oxygen. Researchers have developed innovative strategies to overcome these challenges, such as conducting syntheses under inert atmospheres and employing protective atmospheres during storage.

In conclusion, N-Succinimidyl 3-Trimethylstannyl-benzoate (CAS No. 122856-01-3) is a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, combined with cutting-edge synthetic techniques and functionalization strategies, positions it as a key player in advancing modern chemistry and materials science.